Cas no 31772-43-7 (2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one)

2-Chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one is a versatile intermediate in organic synthesis, particularly useful for constructing heterocyclic compounds. Its reactive chloroacetyl group enables efficient functionalization, while the thiophene core offers stability and compatibility with further modifications. This compound is valuable in pharmaceutical and agrochemical research due to its well-defined reactivity and structural utility.
2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one structure
31772-43-7 structure
Product Name:2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one
CAS No:31772-43-7
MF:C8H9ClOS
MW:188.674460172653
CID:319368
PubChem ID:678545
Update Time:2025-06-19

2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-chloro-1-(2,5-dimethyl-3-thienyl)-
    • 2-Chloro-1-(2,5-dimethyl-3-thienyl)ethanone
    • 2-chloro-1-(2,5-dimethylthien-3-yl)ethanone
    • 2-chloro-1-(2,5-dimethylthiophen-3-yl)ethanone
    • 2,5-dimethyl-3-chloroacetylthiophene
    • 2-chloro-1-(2,5-dimethyl-thiophen-3-yl)-ethanone
    • 3-Chloracetyl-2,5-dimethylthiophen
    • Chloromethyl Thienyl Ketone deriv. 10
    • J-508583
    • CS-0233345
    • EN300-13278
    • CHEMBL344719
    • FT-0679412
    • AKOS000321623
    • MFCD00224200
    • DTXSID80350414
    • 1-(2,5-dimethyl(3-thienyl))-2-chloroethan-1-one
    • 2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one
    • SCHEMBL6788403
    • 31772-43-7
    • Z90122359
    • BDBM7862
    • STK505510
    • G38141
    • MDL： MFCD00224200
    • Inchi： 1S/C8H9ClOS/c1-5-3-7(6(2)11-5)8(10)4-9/h3H,4H2,1-2H3
    • InChI Key： JHVAHFKUIQIYAI-UHFFFAOYSA-N
    • SMILES： ClCC(C1C=C(C)SC=1C)=O

Computed Properties

  • Exact Mass: 188.00600
  • Monoisotopic Mass: 188.006263
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.3
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.222
  • Boiling Point: 276.7°Cat760mmHg
  • Flash Point: 121.1°C
  • Refractive Index: 1.549
  • PSA: 45.31000
  • LogP: 2.78640

2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one Security Information

  • HazardClass：IRRITANT

2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one Pricemore >>

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Enamine
EN300-13278-0.05g
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Enamine
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